Cas no 864925-95-1 (ethyl 3-carbamoyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864925-95-1
• MF: C₂₀H₂₃N₃O₄S₂
• MW: 433.544322252274
• CID: 6291621
• PubChem ID: 4444542
• Update Time: 2025-05-23

ethyl 3-carbamoyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• AB00685818-01
• ethyl 3-carbamoyl-2-(3-phenylsulfanylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-(3-(phenylthio)propanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• AKOS024604299
• 864925-95-1
• ethyl 3-carbamoyl-2-[3-(phenylsulfanyl)propanamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• F1298-0074

• Inchi： 1S/C20H23N3O4S2/c1-2-27-20(26)23-10-8-14-15(12-23)29-19(17(14)18(21)25)22-16(24)9-11-28-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H2,21,25)(H,22,24)
• InChI Key： OXZQQXRPGQOHMC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(=O)OCC)CC2)NC(CCSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 433.11299857g/mol
• Monoisotopic Mass: 433.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 155Ų

Additional information on ethyl 3-carbamoyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Ethyl 3-Carbamoyl-2-(3-(Phenylsulfanyl)Propanamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate (CAS No: 864925-95-1)

Ethyl 3-carbamoyl-2-(3-(phenylsulfanyl)propanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is a complex organic compound with the CAS registry number 864925-95-1. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds combining thiophene and pyridine moieties. The structure of this compound features a thieno[2,3-c]pyridine core with substituents including a carbamoyl group at position 3 and an ethyl carboxylate group at position 6. Additionally, the molecule incorporates a phenylsulfanyl (benzene sulfinyl) group attached to a propanamide moiety at position 2.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions and functional group transformations. The thienopyridine core is typically synthesized through cyclization reactions involving appropriate precursors. The introduction of the phenylsulfanyl group requires careful control to ensure regioselectivity and stability. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules.

Research on this compound has focused on its potential applications in drug discovery and materials science. The thienopyridine framework is known for its versatility in binding to various biological targets, including enzymes and receptors. The presence of the phenylsulfanyl group introduces additional electronic and steric effects, which can modulate the compound's bioactivity. Recent studies have explored its role as a potential inhibitor of certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

From a pharmacological perspective, ethyl 3-carbamoyl-2-(3-(phenylsulfanyl)propanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate exhibits promising activity in preclinical models. Its ability to penetrate cellular membranes and interact with target proteins makes it a candidate for further development as a therapeutic agent. However, extensive toxicological studies are required to evaluate its safety profile before it can be considered for clinical trials.

In terms of chemical stability, this compound demonstrates moderate stability under physiological conditions due to the electron-withdrawing effects of the sulfinyl group. Its degradation pathways have been studied using advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy. These studies provide insights into its metabolic fate and environmental impact.

Recent advances in computational chemistry have allowed researchers to model the interactions of this compound with biological systems at an atomic level. Molecular docking studies have revealed potential binding modes with key pharmacological targets, providing valuable information for structure-based drug design.

Ethical considerations in the use of this compound are paramount. As with all research chemicals, strict adherence to laboratory safety protocols is essential to minimize risks associated with handling and storage. Regulatory compliance ensures that research activities align with international standards for chemical safety and environmental protection.

In conclusion, ethyl 3-carbamoyl-2-(3-(phenylsulfanyl)propanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents an intriguing molecule with significant potential in various scientific domains. Continued research into its properties will undoubtedly yield further insights into its applications and optimize its utility in both academic and industrial settings.